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Compound of Interest

Compound Name: 2-Chloro-4-methoxyphenol

Cat. No.: B103099

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Chloro-4-methoxyphenol (CAS: 18113-03-6). The information is compiled from multiple
safety data sheets and regulatory sources, presenting key data in a structured format to
support laboratory safety, risk assessment, and handling protocols.

Chemical Identification and Physical Properties

2-Chloro-4-methoxyphenol is a substituted phenol compound used in various chemical
syntheses. Understanding its fundamental properties is the first step in safe handling.

Table 1: General Information

Identifier Value Source

Chemical Name 2-Chloro-4-methoxyphenol  [1][2][3]

3-Chloro-4-hydroxyanisole, 2-
Synonyms i [4]
Chloro-p-guaiacol

CAS Number 18113-03-6 [L][2]03]15]16]
Molecular Formula C7H-CIO2 [L][4][5][6]
Molecular Weight 158.58 g/mol [1112]141161
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| EC Number | 242-007-3 |[1][2] |

Table 2: Physical and Chemical Properties

Property Value Source

White to cream or yellow-
Appearance brown crystalline [4]1[5]
powder/fused solid

Melting Point 36-44°C [2][5][6]
Density 1.153 g/mL at 25 °C [2]
Flash Point 85 °C (185 °F) - Closed Cup [2][6]

| Form | Solid |[2] |

Hazard Identification and Classification

According to the Globally Harmonized System (GHS), this compound is classified with multiple
hazards requiring specific precautions.

Table 3: GHS Hazard Classification
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Hazard
Hazard Class Category Code Source

Statement
Skin .

. . Causes skin
Corrosion/lrrit 2 o H315 [11[2][3]
] irritation
ation
Serious Eye Causes serious
o 2A N H319 [11[2][3]
Damage/Irritation eye irritation
Specific Target
o May cause
Organ Toxicity ]
) respiratory H335 [11121[3]

(Single o

irritation
Exposure)
Acute Toxicity Harmful if

H302 [6]
(Oral) swallowed
Acute Toxicity Harmful in
_ _ H312 [6]

(Dermal) contact with skin

| Signal Word | Warning | | |[1][2][3] |

The following diagram illustrates the relationship between the identified chemical hazards and

the minimum required personal protective equipment.

Identified GHS Hazards

Required Personal Protective Equipment (PPE)

H335

Respiratory Protection
May cause respiratory irritation (N95 Dust Mask / Ventilated Area)

H319

Causes serious eye irritation

> Eyeshields
(Safety Goggles)

H315

Causes skin irritation

Protective Gloves
(Chemical Impermeable)
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Caption: Mapping of GHS hazards to corresponding PPE requirements.

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of accidental exposure.

Table 4: First Aid Measures by Exposure Route

Exposure Route First Aid Procedure Source

Move the person to fresh
air. If breathing is difficult,
administer oxygen. If not

Inhalation breathing, give artificial [31[7]
respiration and seek
immediate medical
attention.

Immediately remove
contaminated clothing. Wash
) the affected area thoroughly
Skin Contact ) [31[8]
with soap and plenty of water.
If irritation persists, get medical

help.

Rinse cautiously and
thoroughly with water for at
least 15 minutes. Remove
Eye Contact contact lenses if present and [3][8]
easy to do. Continue rinsing
and seek immediate medical

attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Call a physician or Poison Control Center immediately. |[3][6][8] |

This workflow outlines the decision-making process for responding to an exposure incident.
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Identify Exposure Route

Skin Eyes Inhalation Ingestion

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing. Rinse with water for 15+ minutes. Move to fresh air.
Wash with soap and water. Remove contact lenses. Provide oxygen if needed.

Seek Medical Attention

Rinse mouth.
DO NOT induce vomiting.

(If symptoms persist or for ingestion)
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Assess Need for In Vivo
Irritation Data

Step 1: Weight-of-Evidence Analysis
(Existing data, pH, structural analogs)

Step 2: Skin Irritation/Corrosion Test
(OECD TG 404)

Result Assessment

Corrosive or
Severe Irritant

Not Corrosive

STOP
Classify as Corrosive
(No eye test needed)

Step 3: Eye Irritation/Corrosion Test
(OECD TG 405)

Classify Eye Irritant
& Conclude

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) Technical Guide: 2-
Chloro-4-methoxyphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103099#2-chloro-4-methoxyphenol-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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